Cas no 21656-26-8 (2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid)

• Product Name: 2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid
• CAS No: 21656-26-8
• Molecular Formula: C₁₂H₁₁I₃N₂O₄
• Molecular Weight: 627.93874
• CID: 281631
• PubChem ID: 88994

2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Properties

Names and Identifiers

• Benzoic acid,3-(acetylmethylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]-
• 2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid
• 3-(Acetylmethylamino)-2,4,6-triiodo-5-((methylamino)carbonyl)benzoic acid
• 3-[acetyl(methyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
• 3-[acetyl(methyl)amino]-2, 4, 6-triiodo-5-(methylcarbamoyl)benzoic acid
• 3-[Acetyl(methyl)amino]-5-[hydroxy(methylimino)methyl]-2,4,6-triiodobenzoic acid
• DTXSID40944257
• 3-(ACETYLMETHYLAMINO)-2,4,6-TRIIODO-5-[(METHYLAMINO)CARBONYL]BENZOIC ACID
• NS00051144
• 21656-26-8
• W-110536
• EINECS 244-509-8

• InChIKey： KBVFQNAAPPYNMT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11I3N2O4/c1-4(18)3-17-10-8(14)5(11(19)16-2)7(13)6(9(10)15)12(20)21/h17H,3H2,1-2H3,(H,16,19)(H,20,21)
• SMILES： CC(CNC1=C(I)C(C(=O)O)=C(I)C(C(NC)=O)=C1I)=O

Computed Properties

• Exact Mass: 627.78393
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 627.7853g/mol
• Heavy Atom Count: 21
• Complexity: 448
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 95.5